Cas no 147119-69-5 (1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI))

• Product Name: 1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI)
• CAS No: 147119-69-5
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 100869
• PubChem ID: 19003698
• Update Time: 2025-04-18

1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI)
• 1,2-Benzenedicarboxaldehyde,3-methyl-
• 3-methyl-1,2-Benzenedicarboxaldehyde
• 3-methylphthalaldehyde
• TOLUENE-2,3-DICARBOXALDEHYDE
• 3-methylbenzene-1,2-dicarbaldehyde
• 3-Methylbenzene-1,2-dicarboxaldehyde
• DTXSID90597277
• 147119-69-5
• SCHEMBL548632

• Inchi： 1S/C9H8O2/c1-7-3-2-4-8(5-10)9(7)6-11/h2-6H,1H3
• InChI Key： NNKWUQPMNHINIS-UHFFFAOYSA-N
• SMILES： O=CC1C(C=O)=CC=CC=1C

Computed Properties

• Exact Mass: 148.05244
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 282.1°C at 760 mmHg
• Flash Point: 104.9°C
• Refractive Index: 1.607
• PSA: 34.14

1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI) Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives